Cas no 1428378-03-3 (5-chloro-N-3-(furan-3-yl)-3-hydroxypropyl-2-methoxybenzamide)

• Product Name: 5-chloro-N-3-(furan-3-yl)-3-hydroxypropyl-2-methoxybenzamide
• CAS No: 1428378-03-3
• MF: C₁₅H₁₆ClNO₄
• MW: 309.744843482971
• CID: 6430907
• PubChem ID: 71804426
• Update Time: 2025-10-28

5-chloro-N-3-(furan-3-yl)-3-hydroxypropyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-3-(furan-3-yl)-3-hydroxypropyl-2-methoxybenzamide
• 5-chloro-N-[3-(furan-3-yl)-3-hydroxypropyl]-2-methoxybenzamide
• 1428378-03-3
• AKOS024556664
• 5-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)-2-methoxybenzamide
• F6416-8074

• Inchi： 1S/C15H16ClNO4/c1-20-14-3-2-11(16)8-12(14)15(19)17-6-4-13(18)10-5-7-21-9-10/h2-3,5,7-9,13,18H,4,6H2,1H3,(H,17,19)
• InChI Key： WDYXDXUNHIBYGC-UHFFFAOYSA-N
• SMILES： C(NCCC(C1C=COC=1)O)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 309.0767857g/mol
• Monoisotopic Mass: 309.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-3-(furan-3-yl)-3-hydroxypropyl-2-methoxybenzamide

5-Chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)-2-methoxybenzamide: A Comprehensive Overview

5-Chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)-2-methoxybenzamide, identified by the CAS number 1428378-03-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide core with a furan-containing substituent. The presence of the chloro group at the 5-position and the methoxy group at the 2-position of the benzene ring further enhances its chemical complexity and potential biological activity.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that it exhibits antimicrobial properties, particularly against gram-positive bacteria. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing resistance to conventional treatments. Additionally, preliminary assays indicate that it may possess anti-inflammatory properties, suggesting its potential application in treating conditions such as arthritis and inflammatory bowel disease.

The incorporation of the furan ring into the molecule introduces unique electronic properties that enhance its interaction with biological targets. Furan derivatives are known for their ability to act as antioxidants and free radical scavengers, which further supports their use in drug design. Recent research has focused on optimizing the substituents on the furan ring to maximize these effects while minimizing potential side effects.

In terms of applications, this compound has shown promise in the field of neurodegenerative diseases. Preclinical studies suggest that it may inhibit key enzymes associated with Alzheimer's disease, such as acetylcholinesterase and beta-secretase. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for targeted drug delivery systems.

The development of this compound has also been influenced by green chemistry principles. Researchers have sought to minimize waste and reduce the use of hazardous reagents during synthesis. For instance, solvent-free reaction conditions and biocatalysts have been employed to achieve more sustainable production methods.

In conclusion, 5-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)-2-methoxybenzamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with promising biological activity, positions it as a valuable tool in addressing some of today's most pressing healthcare challenges. Continued research into its properties and applications will undoubtedly yield further insights into its potential as a therapeutic agent.